![molecular formula C19H13N3O2 B2486796 N-(5-phenyl-1,3,4-oxadiazol-2-yl)naphthalene-2-carboxamide CAS No. 888410-00-2](/img/structure/B2486796.png)
N-(5-phenyl-1,3,4-oxadiazol-2-yl)naphthalene-2-carboxamide
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Overview
Description
N-(5-phenyl-1,3,4-oxadiazol-2-yl)naphthalene-2-carboxamide, also known as PONC, is a chemical compound that has been widely studied for its potential applications in scientific research. PONC is a fluorescent molecule that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for investigating a variety of biological processes.
Scientific Research Applications
- Researchers have explored the photophysical properties of iridium complexes containing this compound as an ancillary ligand . These complexes exhibit different performance characteristics based on their cyclometalated ligands. Understanding their electronic structures, absorption, and emission spectra is crucial for optimizing their performance in luminescent materials.
- Notum, a negative regulator of the Wnt signaling pathway, plays a role in diseases. Small-molecule inhibitors, including compounds related to N-(5-phenyl-1,3,4-oxadiazol-2-yl)naphthalene-2-carboxamide, are being investigated for their potential therapeutic effects .
- Trifluoromethylsulfonyl (SO2CF3), trifluoromethylthio (SCF3), and pentafluorosulfanyl (SF5) derivatives of N-(1,3,4-oxadiazol-2-yl)benzamides have shown potency against drug-resistant Gram-positive bacteria . These compounds could contribute to combating bacterial infections.
- The disodium salt of 2-(5-phenyl-1,3,4-oxadiazol-2-yl)naphthalene-2-carboxamide has been used in preliminary tests to assess alkaline phosphatase (ALP) activity in human serum. The compound’s fluorescence intensity changes proportionally with ALP activity, making it a potential diagnostic tool .
- The crystal structure of N-(5-phenyl-1,3,4-oxadiazol-2-yl)-N′-benzoyl urea, a novel insect-growth regulator, has been studied. Understanding its structure and properties contributes to the development of effective insecticides .
- The design of new iridium complexes based on N-(5-phenyl-1,3,4-oxadiazol-2-yl)naphthalene-2-carboxamide can lead to promising phosphorescent emitters for optoelectronic devices. Substituting phenyl rings with tert-butyl or methyl groups enhances charge injection abilities and emission spectra .
Photophysics and Luminescent Materials
Wnt Signaling Pathway Inhibition
Antibacterial Activity
Enzyme Detection and Assays
Insect-Growth Regulation
Phosphorescent Emitters
Mechanism of Action
Target of Action
Similar compounds, such as poxd-based iridium(iii) complexes, have been studied . These complexes showed significant performance differences, suggesting that the compound might interact with different targets depending on its structure .
Mode of Action
It’s known that the compound can act as a ligand, coordinating through the nitrogen atom . This interaction could lead to changes in the target’s function, although the specifics would depend on the nature of the target .
Biochemical Pathways
Similar compounds have been shown to affect the wnt signaling pathway . This pathway plays a crucial role in cell proliferation and differentiation, suggesting that the compound might have significant effects on cellular processes .
Pharmacokinetics
In silico adme prediction has been used for similar compounds . This method could provide insights into the compound’s bioavailability and other pharmacokinetic properties .
Result of Action
Similar compounds have shown significant performance differences when used in iridium(iii) complexes . This suggests that the compound could have a variety of effects depending on its specific structure and the nature of its targets .
Action Environment
It’s known that the properties of similar compounds can be affected by substituting phenyl rings with different groups . This suggests that the compound’s action could be influenced by its chemical environment .
properties
IUPAC Name |
N-(5-phenyl-1,3,4-oxadiazol-2-yl)naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N3O2/c23-17(16-11-10-13-6-4-5-9-15(13)12-16)20-19-22-21-18(24-19)14-7-2-1-3-8-14/h1-12H,(H,20,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQMHIDQYWNJBOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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